Cas no 1172417-39-8 (3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea)

• Product Name: 3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea
• CAS No: 1172417-39-8
• MF: C₂₀H₃₅N₅O
• MW: 361.524804353714
• CID: 5507315
• Update Time: 2025-05-22

3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-N'-(1,1-dimethylethyl)-
• 3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea

• Inchi： 1S/C20H35N5O/c1-20(2,3)22-19(26)21-15-18(25-13-11-24(6)12-14-25)16-7-9-17(10-8-16)23(4)5/h7-10,18H,11-15H2,1-6H3,(H2,21,22,26)
• InChI Key： ICOKOONJAFZDFZ-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)C(NC(C)(C)C)=O

Additional information on 3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea

3-Tert-Butyl-1-{2-[4-(Dimethylamino)Phenyl]-2-(4-Methylpiperazin-1-Yl)Ethyl}Urea: A Comprehensive Overview

The compound with CAS No. 1172417-39-8, known as 3-tert-butyl-1-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}urea, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a urea backbone, a tert-butyl group, and a substituted ethyl chain containing both a dimethylamino phenyl group and a 4-methylpiperazin group. These structural features contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its structure suggests possible applications in the development of antineoplastic agents, where the urea moiety and the substituted ethyl chain may play critical roles in targeting specific cellular pathways. Additionally, the presence of the dimethylamino phenyl group and the 4-methylpiperazin group indicates potential interactions with receptors or enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the urea backbone. The tert-butyl group is introduced to enhance the molecule's stability and lipophilicity, which are crucial properties for drug candidates. The substituted ethyl chain is synthesized through a series of coupling reactions, ensuring the precise placement of the dimethylamino phenyl and 4-methylpiperazin groups. This meticulous synthesis process underscores the importance of structural precision in achieving desired biological activity.

In terms of biological activity, preliminary studies have shown that this compound exhibits significant antiproliferative effects against various cancer cell lines. The tert-butyl group contributes to its ability to penetrate cellular membranes, while the urea moiety facilitates interactions with target proteins. Furthermore, the dimethylamino phenyl group enhances receptor binding affinity, potentially leading to more effective therapeutic outcomes.

The inclusion of the 4-methylpiperazin group introduces additional flexibility to the molecule, allowing it to adopt conformations that optimize its interaction with target biomolecules. This feature is particularly advantageous in drug design, as it can improve both efficacy and selectivity. Recent research has also explored the potential of this compound as a modulator of kinase activity, which could be beneficial in treating diseases associated with dysregulated signaling pathways.

In addition to its pharmacological applications, this compound has shown promise in other areas such as material science. Its unique structure allows for potential applications in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. The combination of its hydrophobic tert-butyl group and hydrophilic urea moiety makes it an interesting candidate for amphiphilic polymers used in drug delivery systems.

The development of this compound also aligns with current trends in green chemistry. Researchers are exploring more sustainable methods for its synthesis, including the use of catalytic processes and biodegradable solvents. These efforts aim to reduce environmental impact while maintaining high yields and product quality.

In conclusion, CAS No. 1172417-39-8 represents a significant advancement in medicinal chemistry due to its unique structure and diverse potential applications. As research continues to uncover its full spectrum of biological activities and therapeutic potentials, this compound stands at the forefront of innovative drug development strategies.